Cas no 201810-59-5 (1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid)

• Product Name: 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid
• CAS No: 201810-59-5
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• MDL: MFCD06408960
• CID: 858665
• PubChem ID: 51063818
• Update Time: 2025-10-29

1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1'-(tert-Butoxycarbonyl)-[1,4'-bipiperidine]-4-carboxylic acid
• 1-(1-(tert-butoxycarbonyl)piperidin -4-yl)piperidine-4-carboxylic acid
• 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic acid
• 1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]piperidine-4-carboxylic acid
• 1-(1-Boc-piperidin-4-yl)piperidine-4-carboxylic acid
• 1-Boc-4-(4-carboxy-1-piperidinyl)-piperidine
• 1-(1-tert-Butoxycarbonyl-4-piperidinyl)piperidine-4-carboxylic acid
• 1'-Boc-[1,4']bipiperidinyl-4-carboxylic acid
• SY065553
• EN300-3406603
• 1 inverted exclamation mark -Boc-[1,4 inverted exclamation mark -bipiperidine]-4-carboxylic Acid
• AKOS007930594
• 1'-(tert-Butoxycarbonyl)-[1,4'-bipiperidine]-4-carboxylicacid
• MFCD06408960
• 1-Boc-4-(4-carboxy-1-piperidinyl)piperidine
• [1,4'-Bipiperidine]-1',4-dicarboxylic acid, 1'-(1,1-dimethylethyl) ester
• 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}piperidine-4-carboxylic acid
• DB-066079
• SCHEMBL15487760
• DTXSID30679687
• XMPDUWSSDFAKRT-UHFFFAOYSA-N
• 1'-(tert-Butoxycarbonyl)[1,4'-bipiperidine]-4-carboxylic acid
• CS-0047050
• SB35169
• Z2037320780
• 201810-59-5
• 1-(tert-butoxycarbonyl)-1,4-bipiperidine-4-carboxylic acid
• BIA81059
• AS-39252
• 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid

• MDL： MFCD06408960
• Inchi： 1S/C16H28N2O4/c1-16(2,3)22-15(21)18-10-6-13(7-11-18)17-8-4-12(5-9-17)14(19)20/h12-13H,4-11H2,1-3H3,(H,19,20)
• InChI Key： XMPDUWSSDFAKRT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 312.20500
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 442.1±45.0 °C at 760 mmHg
• Flash Point: 221.2±28.7 °C
• PSA: 70.08000
• LogP: 2.05830
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid

Comprehensive Guide to 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid (CAS No. 201810-59-5)

1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid (CAS No. 201810-59-5) is a specialized organic compound widely used in pharmaceutical research and drug development. This compound belongs to the class of bipiperidine derivatives, which are known for their versatility in medicinal chemistry. With its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, it serves as a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid is driven by its applications in the development of central nervous system (CNS) drugs and GPCR-targeted therapies. Researchers are increasingly exploring its potential in designing novel neurological and psychiatric medications, making it a hot topic in modern drug discovery. Additionally, its role in peptide synthesis and protease inhibitor design has garnered attention in the biotech industry.

From a chemical perspective, 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid exhibits excellent stability under standard laboratory conditions, thanks to the Boc protecting group. This feature makes it ideal for multi-step synthetic routes, where selective deprotection is required. The compound’s carboxylic acid moiety also allows for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In recent years, the demand for 1,4'-bipiperidine scaffolds has surged due to their pharmacological relevance. The tert-butoxycarbonyl (Boc) group in this compound provides a strategic advantage in synthetic chemistry, as it can be easily removed under mild acidic conditions without affecting other sensitive functional groups. This property is particularly valuable in the synthesis of complex drug candidates and bioconjugates.

Another key application of 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid is in the field of peptidomimetics, where it serves as a rigid backbone to mimic natural peptide structures. Researchers are leveraging its conformational constraints to develop enzyme inhibitors and receptor modulators with enhanced bioavailability. This aligns with the current trend in drug discovery, where small molecule therapeutics are preferred over traditional biologics due to their improved pharmacokinetic profiles.

The market for 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid is expanding, driven by the increasing investment in CNS drug development and precision medicine. Pharmaceutical companies are actively seeking high-quality intermediates like this compound to accelerate their R&D pipelines. Furthermore, advancements in automated synthesis and high-throughput screening have made it easier to incorporate such building blocks into drug discovery workflows.

For researchers working on neurodegenerative diseases such as Alzheimer’s and Parkinson’s, 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid offers a promising scaffold for designing blood-brain barrier (BBB)-penetrant molecules. Its bipiperidine core is known to enhance brain uptake, making it a valuable tool in CNS-targeted drug design. This has led to a rise in academic and industrial collaborations focused on optimizing its derivatives.

Quality control and regulatory compliance are critical when sourcing 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure adherence to Good Manufacturing Practices (GMP). As the compound gains traction in preclinical studies, ensuring its purity and consistency becomes paramount for reproducible research outcomes.

In conclusion, 1'-(tert-Butoxycarbonyl)-1,4'-bipiperidine-4-carboxylic Acid (CAS No. 201810-59-5) is a multifaceted compound with significant potential in modern pharmaceutical research. Its applications span from drug discovery to peptidomimetic design, aligning with current trends in small molecule therapeutics and CNS-targeted drugs. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation medications.